![molecular formula C12H11ClN2O3S B1271008 4-Aminophenyl 3-amino-4-chlorobenzene-1-sulfonate CAS No. 64910-68-5](/img/structure/B1271008.png)
4-Aminophenyl 3-amino-4-chlorobenzene-1-sulfonate
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Description
4-Aminophenyl 3-amino-4-chlorobenzene-1-sulfonate, also known as 4-aminophenyl-3-amino-4-chlorobenzene-1-sulfonate or 4-AP-3-ACB-1-SO3 is a chemical compound used in scientific research. It is a white crystalline solid with a melting point of 170-172 °C and a solubility of 0.7 g/100 mL in water. It is a sulfonate of 4-aminophenyl 3-amino-4-chlorobenzene, and is used as a reagent in organic synthesis. 4-AP-3-ACB-1-SO3 is used in a variety of scientific research applications, including biochemical and physiological studies, as well as in laboratory experiments.
Scientific Research Applications
Polymer Synthesis and Modification
Preparation of Sulfonated Polymeric Membranes
The compound has been utilized in synthesizing sulfonated poly(arylene ether ketone sulfone) copolymers. These copolymers, upon crosslinking, exhibit improved properties such as dimensional stability, oxidative stability, methanol resistance, and mechanical stability. This makes them suitable for applications in proton exchange membrane fuel cells (Xu et al., 2014).
Novel Thermally Stable Polyimides
The compound is a key ingredient in the synthesis of novel diamines with built-in sulfone, ether, and amide structure. These diamines are used to create thermally stable polyimides, which are characterized by their robustness and are studied for their potential applications (Mehdipour‐Ataei et al., 2004).
Dye and Pigment Production
Synthesis of Dye Intermediates
The compound serves as a precursor in the synthesis of various dye intermediates. One such application is in the preparation of 4-amino-4'-nitrodiphenyl sulfide, which has potential utility in dye industries (Pilyugin, 2003).
Production of Colorless and Transparent Films
It's used in the creation of colorless and transparent polyimide films. The diamine monomers, including this compound, are characterized for their thermal and mechanical properties, optical transparency, and solubility, emphasizing the correlation with monomer structures (Jeon et al., 2022).
properties
IUPAC Name |
(4-aminophenyl) 3-amino-4-chlorobenzenesulfonate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClN2O3S/c13-11-6-5-10(7-12(11)15)19(16,17)18-9-3-1-8(14)2-4-9/h1-7H,14-15H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COMDKLMEFBOYIJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N)OS(=O)(=O)C2=CC(=C(C=C2)Cl)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClN2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30364708 |
Source
|
Record name | 4-Aminophenyl 3-amino-4-chlorobenzene-1-sulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30364708 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.75 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
64910-68-5 |
Source
|
Record name | 4-Aminophenyl 3-amino-4-chlorobenzene-1-sulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30364708 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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